Cas no 1178701-48-8 (1-{(3-ethoxypropyl)aminomethyl}cyclohexan-1-ol)

• Product Name: 1-{(3-ethoxypropyl)aminomethyl}cyclohexan-1-ol
• CAS No: 1178701-48-8
• MF: C₁₂H₂₅NO₂
• MW: 215.332403898239
• CID: 6177150
• PubChem ID: 60900325
• Update Time: 2025-06-15

1-{(3-ethoxypropyl)aminomethyl}cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{(3-ethoxypropyl)aminomethyl}cyclohexan-1-ol
• 1-{[(3-ethoxypropyl)amino]methyl}cyclohexan-1-ol
• 1-(((3-Ethoxypropyl)amino)methyl)cyclohexan-1-ol
• AKOS010122451
• F6545-5375
• starbld0031081
• 1178701-48-8

• Inchi： 1S/C12H25NO2/c1-2-15-10-6-9-13-11-12(14)7-4-3-5-8-12/h13-14H,2-11H2,1H3
• InChI Key： ZSKZQQFVGXUGSV-UHFFFAOYSA-N
• SMILES： OC1(CNCCCOCC)CCCCC1

Computed Properties

• Exact Mass: 215.188529040g/mol
• Monoisotopic Mass: 215.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.5Ų

Additional information on 1-{(3-ethoxypropyl)aminomethyl}cyclohexan-1-ol

Comprehensive Overview of 1-{(3-ethoxypropyl)aminomethyl}cyclohexan-1-ol (CAS No. 1178701-48-8)

1-{(3-ethoxypropyl)aminomethyl}cyclohexan-1-ol, with the CAS registry number 1178701-48-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclohexanol backbone and ethoxypropylaminomethyl functional group, exhibits versatile applications in drug discovery and material science. Its molecular structure combines a hydroxyl group and an amine moiety, making it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for 1-{(3-ethoxypropyl)aminomethyl}cyclohexan-1-ol has surged due to its potential role in developing central nervous system (CNS) therapeutics. Researchers are exploring its utility as a building block for neuroprotective agents and cognitive enhancers, aligning with the growing focus on mental health and neurodegenerative diseases. The compound's amphiphilic properties also make it a candidate for drug delivery systems, particularly in enhancing the bioavailability of hydrophobic pharmaceuticals.

The synthesis of 1178701-48-8 typically involves reductive amination of cyclohexanone derivatives with 3-ethoxypropylamine, followed by selective reduction. This process highlights the compound's relevance in green chemistry initiatives, as manufacturers seek eco-friendly routes to minimize waste and energy consumption. Analytical techniques such as HPLC and NMR spectroscopy are employed to ensure high purity, meeting stringent standards for pharmaceutical intermediates.

From an industrial perspective, 1-{(3-ethoxypropyl)aminomethyl}cyclohexan-1-ol is gaining traction in the cosmetics sector, where its moisturizing properties and low toxicity profile are leveraged in skincare formulations. This aligns with the global trend toward clean beauty and sustainable ingredients. Additionally, its compatibility with polymeric matrices has sparked interest in advanced material engineering, particularly for biodegradable plastics and coatings.

Safety assessments of CAS 1178701-48-8 indicate favorable toxicological profiles under standard handling conditions, though proper personal protective equipment (PPE) is recommended during laboratory use. Regulatory databases classify it as non-hazardous, facilitating its adoption across diverse applications. As research continues, this compound is poised to play a pivotal role in addressing contemporary challenges in precision medicine and sustainable technology.